N-(2-((2-((4-methyl-4H-1,2,4-triazol-3-yl)thio)ethyl)amino)-2-oxoethyl)-6-oxo-1,6-dihydropyridine-3-carboxamide

• IUPAC Name: N-[2-[2-[(4-methyl-1,2,4-triazol-3-yl)sulfanyl]ethylamino]-2-oxoethyl]-6-oxo-1H-pyridine-3-carboxamide
• InChI: InChI=1S/C13H16N6O3S/c1-19-8-17-18-13(19)23-5-4-14-11(21)7-16-12(22)9-2-3-10(20)15-6-9/h2-3,6,8H,4-5,7H2,1H3,(H,14,21)(H,15,20)(H,16,22)
• InChI Key: LKKAJHZFDGCJQO-UHFFFAOYSA-N
• Canonical SMILES: CN1C=NN=C1SCCNC(=O)CNC(=O)C2=CNC(=O)C=C2
• Molecular Formula: C13H16N6O3S
• Molecular Weight: 336.37 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including a 1,2,4-triazole ring, a thioether group, an amide group, and a pyridine ring. The presence of these functional groups suggests that this compound could have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the various rings in the structure suggests that it would have a fairly rigid structure.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound like this would be determined by its molecular structure. These could include its melting point, boiling point, solubility in various solvents, and reactivity with other chemicals.

Scientific Research Applications

Antimicrobial Activity

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Chemotherapy and Medicinal Chemistry

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Crop Protection

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Heme Protein Interaction

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Ultrasound-Assisted Synthesis

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Structural Modifications and Derivatives

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Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. This is typically determined through biological testing.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties, as well as how it interacts with biological systems. Without specific information on this compound, it’s difficult to provide a detailed safety analysis.

Future Directions

The future directions for research on a compound like this could include further studies to fully elucidate its physical and chemical properties, investigations into its biological activity, and the development of synthesis methods to produce it more efficiently.